Cas no 2870646-03-8 (N-(3-Cyanocyclobutyl)-N-[(9H-fluoren-9-ylmethoxy)carbonyl]glycine)

• Product Name: N-(3-Cyanocyclobutyl)-N-[(9H-fluoren-9-ylmethoxy)carbonyl]glycine
• CAS No: 2870646-03-8
• MF: C₂₂H₂₀N₂O₄
• MW: 376.405205726624
• CID: 6024868
• Update Time: 2025-05-20

N-(3-Cyanocyclobutyl)-N-[(9H-fluoren-9-ylmethoxy)carbonyl]glycine Chemical and Physical Properties

Names and Identifiers

• N-(3-Cyanocyclobutyl)-N-[(9H-fluoren-9-ylmethoxy)carbonyl]glycine

• Inchi： 1S/C22H20N2O4/c23-11-14-9-15(10-14)24(12-21(25)26)22(27)28-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,14-15,20H,9-10,12-13H2,(H,25,26)
• InChI Key： SVUNXCAURMENOK-UHFFFAOYSA-N
• SMILES： C(O)(=O)CN(C1CC(C#N)C1)C(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 626.3±55.0 °C(Predicted)
• pka: 3.87±0.10(Predicted)

Additional information on N-(3-Cyanocyclobutyl)-N-[(9H-fluoren-9-ylmethoxy)carbonyl]glycine

N-(3-Cyanocyclobutyl)-N-[(9H-fluoren-9-ylmethoxy)carbonyl]glycine: A Comprehensive Overview

N-(3-Cyanocyclobutyl)-N-[(9H-fluoren-9-ylmethoxy)carbonyl]glycine, with the CAS number 2870646-03-8, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a cyclobutane ring substituted with a cyano group and a fluorenylmethoxycarbonyl (Fmoc) group attached to a glycine backbone. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery, peptide synthesis, and advanced materials.

The core structure of this compound consists of a cyclobutane ring, which is known for its strained geometry and reactivity. The substitution of a cyano group at the 3-position of the cyclobutane ring introduces additional electronic effects, enhancing the molecule's stability and reactivity. The fluorenylmethoxycarbonyl (Fmoc) group, on the other hand, is a well-known protecting group in peptide chemistry. Its presence in this compound suggests that it may play a role in controlling the reactivity of the amino acid backbone during synthesis or modification.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have explored its ability to act as a building block in peptide synthesis, where the Fmoc group serves as a temporary protective group during the assembly of complex peptide sequences. The cyclobutane ring's unique geometry has also been shown to influence the bioavailability and pharmacokinetics of compounds derived from this structure.

In addition to its role in peptide synthesis, this compound has been investigated for its potential applications in materials science. The combination of the cyclobutane ring and the Fmoc group creates a molecule with intriguing optical and electronic properties. Recent research has focused on its use as a precursor for the synthesis of advanced polymers and organic semiconductors, where its structural integrity and functional versatility are highly valued.

The synthesis of N-(3-Cyanocyclobutyl)-N-[(9H-fluoren-9-ylmethoxy)carbonyl]glycine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the cyclobutane ring through [2+2] cycloaddition reactions, followed by substitution reactions to introduce the cyano and Fmoc groups. The optimization of these steps has been critical to achieving high yields and maintaining the integrity of the final product.

From an environmental perspective, this compound has been shown to exhibit low toxicity and biodegradability under controlled conditions. This makes it an attractive candidate for use in green chemistry applications, where minimizing environmental impact is a priority. Ongoing research is focused on improving its sustainability profile through the development of more efficient synthesis pathways and recycling strategies.

In conclusion, N-(3-Cyanocyclobutyl)-N-[(9H-fluoren-9-ylmethoxy)carbonyl]glycine represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique structure, combined with its functional versatility, positions it as a valuable tool in both academic research and industrial applications. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in shaping future advancements in organic chemistry and materials science.